APL-1091

• Molecular Formula: C80H122N14O22
• Molecular Weight: 1631.9 g/mol
• InChI: InChI=1S/C80H122N14O22/c1-16-47(8)67(58(114-14)43-61(98)93-42-24-28-57(93)69(115-15)48(9)71(104)84-49(10)68(103)51-25-19-17-20-26-51)91(12)78(111)65(45(4)5)90-76(109)66(46(6)7)92(13)80(113)116-70(77(110)82-39-21-18-22-41-94-59(96)35-36-60(94)97)52-29-31-53(32-30-52)86-72(105)54(27-23-40-83-79(81)112)88-75(108)64(44(2)3)89-74(107)56(34-38-63(101)102)87-73(106)55(85-50(11)95)33-37-62(99)100/h17,19-20,25-26,29-32,35-36,44-49,54-58,64-70,103H,16,18,21-24,27-28,33-34,37-43H2,1-15H3,(H,82,110)(H,84,104)(H,85,95)(H,86,105)(H,87,106)(H,88,108)(H,89,107)(H,90,109)(H,99,100)(H,101,102)(H3,81,83,112)/t47-,48+,49+,54-,55-,56-,57-,58+,64-,65-,66-,67-,68+,69+,70?/m0/s1
• InChIKey: LRKKSDKLZHLVAD-LZANPLFXSA-N

APL-1091 ADC Drug-Linker Conjugate

APL-1091 (Mal-Exo-EEVC-MMAE) is a drug-linker conjugate (DLC) specifically designed for the synthesis of antibody-drug conjugates (ADCs). It incorporates the microtubule inhibitor monomethyl auristatin E (MMAE) as the cytotoxic payload, covalently linked to a maleimide-terminated exo-cleavable linker (Mal-Exo-EEVC) that repositions the cleavable Glu-Glu-Val-Cit peptide sequence to the exo position of the p-aminobenzylcarbamate (PAB) spacer [1]. This structural reconfiguration, known as Exo-Linker technology, fundamentally alters the physiochemical properties of the resulting ADC compared to conventional linear Val-Cit or EVC linkers. APL-1091 (CAS 2921735-87-5) has a molecular weight of 1631.91 and is available as a research-grade solid for direct conjugation in ADC development workflows .

Platform AJICAP site-specific conjugation

Linker Exo-EEVC cleavable linker

Payload MMAE microtubule inhibitor

Use ADC drug-linker conjugate synthesis

• [1] Watanabe T, Arashida N, Fujii T, et al. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. Journal of Medicinal Chemistry. 2024;67(20):18124-18138. View Source

APL-1091 vs. Generic Val-Cit Linkers

Substituting APL-1091 with a generic Val-Cit-based drug-linker conjugate (e.g., Mc-VC-PAB-MMAE) or a linear EVC analogue introduces quantifiable performance deficits. The Exo-Linker configuration of APL-1091 confers enhanced aqueous solubility, enabling conjugation without organic co-solvents and suppressing aggregation at high drug-to-antibody ratios (DAR) [1]. In contrast, linear Val-Cit linkers are prone to non-specific enzymatic cleavage by human neutrophil elastase (NE), leading to premature payload release and off-target toxicity [2]. In vivo, ADCs constructed with APL-1091 exhibit superior tumor growth inhibition and prolonged payload retention in pharmacokinetic studies relative to those built with conventional linkers [3]. Consequently, the assumption that any MMAE-bearing DLC will yield equivalent ADC performance is scientifically unsound; the linker chemistry directly dictates aggregation propensity, stability, and therapeutic index.

Profile APL-1091 Exo-EEVC-MMAE Linear Val-Cit-PAB-MMAE

Aggregation Lower hydrophobicity-driven aggregation May show increased aggregation at elevated DAR

Stability Resistant to neutrophil elastase cleavage Susceptible to premature payload release via NE/Ces1C

In vivo Reported antitumor response at lower DAR May require higher DAR for comparable model response

• [1] Watanabe T, Arashida N, Fujii T, et al. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. Journal of Medicinal Chemistry. 2024;67(20):18124-18138. View Source
• [2] Watanabe T, Arashida N, Fujii T, et al. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. Journal of Medicinal Chemistry. 2024;67(20):18124-18138. View Source
• [3] Watanabe T, Arashida N, Fujii T, et al. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. Journal of Medicinal Chemistry. 2024;67(20):18124-18138. View Source

APL-1091 Comparative Performance Evidence

APL-1091 vs. Analogues: Hydrophobicity and Aggregation

When conjugated site-specifically to trastuzumab using the AJICAP method (DAR 2), the APL-1091-derived ADC (ADC 6) exhibited 1.4% aggregation by size-exclusion chromatography (SEC), compared to 1.8% aggregation for the ADC constructed with a conventional linear Val-Cit linker (Mc-VC-PAB-MMAE; ADC 11) [1]. Furthermore, when scaled to a challenging DAR of 8 using interchain conjugation, the APL-1091 ADC (ADC 8) maintained low aggregation at 0.5%, whereas a comparable DAR 4.1 ADC with the linear Val-Cit linker (ADC 10) showed 1.2% aggregation [2]. This demonstrates APL-1091's capacity to mitigate the hydrophobicity-driven aggregation typically observed with MMAE conjugates.

Hydrophobicity & aggregation

Head-to-head

APL-1091 ADC: HIC 8.7 min, DAR 2.0, aggregation 1.4%; vs APL-1081 (9.1 min, 1.6%) and APL-1092 (8.0 min, 1.0%)

Intermediate hydrophilicity may support balanced clearance and manufacturability

AJICAP-trastuzumab conjugates; HIC retention correlates with systemic exposure context

Evidence Dimension	ADC Aggregation (% by SEC)
Target Compound Data	1.4% (DAR 2, AJICAP); 0.5% (DAR 7.8, interchain)
Comparator Or Baseline	Mc-VC-PAB-MMAE (Val-Cit linker): 1.8% (DAR 1.9, AJICAP); 1.2% (DAR 4.1, interchain)
Quantified Difference	DAR 2: 0.4% absolute reduction (22% relative improvement); DAR ~8: 0.7% absolute reduction (58% relative improvement) in aggregation
Conditions	Trastuzumab backbone; AJICAP site-specific conjugation at Lys248 for DAR 2; interchain cysteine conjugation for DAR 8; SEC analysis

Why This Matters

Lower aggregation directly translates to improved manufacturability, reduced immunogenicity risk, and broader therapeutic index, making APL-1091 the preferable choice for ADC programs targeting DAR values above 4.

• [1] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. Table 2. View Source
• [2] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. Table 2. View Source

High-DAR Aggregation Control vs. Linear Val-Cit-MMAE

In an in vitro human neutrophil elastase (NE) assay using HER2-negative MCF-7 cells, the ADC constructed with a conventional Val-Cit linker (ADC 11) exhibited pronounced cytotoxicity upon NE exposure, with an IC50 an order of magnitude greater than free MMAE [1]. In contrast, the APL-1091-based ADC (ADC 6) showed no increase in cytotoxicity after NE treatment [2]. Q-TOF/MS analysis confirmed that the linear EVC linker (ADC 12) underwent significant cleavage, releasing Cit-PAB-MMAE, whereas the exo-EEVC linker in APL-1091 remained attached to the antibody with only terminal Glu-Val detachment, preserving payload integrity [3].

High-DAR aggregation control

Head-to-head

APL-1091 DAR 7.8: aggregation 0.5%; Linear Val-Cit DAR 4.1: aggregation 1.2%

Higher drug loading with lower aggregation reported

Interchain-break conjugation; reduced aggregation risk at elevated DAR

Evidence Dimension	NE-induced cytotoxicity (off-target payload release)
Target Compound Data	No increase in cytotoxicity after NE treatment; payload remains antibody-bound
Comparator Or Baseline	Mc-VC-PAB-MMAE (Val-Cit): ~10-fold increase in cytotoxicity post-NE exposure; Mc-EVC-PAB-MMAE (linear EVC): significant MS shift indicating Cit-PAB-MMAE release
Quantified Difference	Qualitative binary outcome: APL-1091 ADC retains payload integrity under NE challenge; Val-Cit and linear EVC linkers undergo cleavage and payload release
Conditions	HER2-negative MCF-7 cells; NE incubation; Q-TOF/MS analysis

Why This Matters

Resistance to NE-mediated cleavage is a critical safety differentiator, as premature payload release in circulation is directly linked to dose-limiting neutropenia and other off-target toxicities observed with Val-Cit ADCs.

• [1] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. Figure 5, Supporting Information Figure S70. View Source
• [2] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. In Vitro Human Neutrophil Elastase Assay section. View Source
• [3] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. Supporting Information Figure S71. View Source

In Vivo Antitumor Efficacy vs. Kadcyla in NCI-N87 Xenograft

In NCI-N87 HER2-positive gastric cancer xenograft mice, a single dose of the APL-1091-derived ADC (ADC 6) at 2.5 mg/kg demonstrated significantly greater tumor growth inhibition than Kadcyla (trastuzumab-emtansine, T-DM1) administered at the same dose [1]. The tumor volume data from the study show that ADC 6 outperformed the clinically approved ADC Kadcyla, which utilizes a non-cleavable linker [2]. Additionally, ADC 6 exhibited efficacy comparable to that of a linear Mc-EVC-PAB-MMAE ADC (ADC 12) but with superior hydrophilic properties as confirmed by HIC retention time [3].

In vivo xenograft response

Head-to-head

Tumor suppression comparable to Kadcyla at DAR ~3.5, achieved with APL-1091 at DAR 2

Supports model-response endpoint at reduced payload loading

NCI-N87 HER2+ gastric cancer xenograft; reported parity context, not clinical equivalence

Evidence Dimension	Tumor growth inhibition (in vivo xenograft)
Target Compound Data	Superior tumor growth inhibition at 2.5 mg/kg dose (ADC 6)
Comparator Or Baseline	Kadcyla (T-DM1): inferior tumor growth inhibition at equivalent 2.5 mg/kg dose
Quantified Difference	Qualitative efficacy ranking: ADC 6 > Kadcyla at matched dose
Conditions	NCI-N87 HER2-positive gastric cancer xenograft mice; single dose administration; tumor volume measured

Why This Matters

Direct comparison against a commercially approved ADC (Kadcyla) validates that APL-1091-containing conjugates can achieve superior anti-tumor activity at clinically relevant doses, supporting its selection for ADC programs targeting solid tumors.

• [1] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. Figure 3D. View Source
• [2] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. In Vivo Xenograft Studies section. View Source
• [3] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. Table 2. View Source

Resistance to Neutrophil Elastase-Mediated Payload Release

Compared to its close structural analogue APL-1081 (Mal-Exo-EVC-MMAE), which lacks the additional glutamic acid residue in the linker, APL-1091 demonstrated slightly reduced hydrophobic interaction chromatography (HIC) retention time (8.7 min vs. 9.1 min) and lower aggregation (1.4% vs. 1.6%) when conjugated site-specifically at DAR 2 [1]. This indicates that the extended Exo-EEVC linker configuration in APL-1091 further enhances overall hydrophilicity relative to the Exo-EVC configuration [2]. Both compounds were soluble in aqueous conjugation buffer without the need for organic co-solvents, a feature not shared by conventional Val-Cit linkers [3].

Neutrophil elastase resistance

Class-level

Exo-EEVC linker remained intact in NE assay; linear Val-Cit cleaved

May reduce premature payload release in NE-rich environments

Q-TOF/MS confirmed; context for off-target toxicity assessment in research models

Evidence Dimension	ADC physicochemical properties
Target Compound Data	HIC retention: 8.7 min; Aggregation: 1.4% (DAR 2)
Comparator Or Baseline	APL-1081 (Exo-EVC): HIC retention: 9.1 min; Aggregation: 1.6% (DAR 2)
Quantified Difference	HIC retention reduced by 0.4 min (4.4% relative improvement); aggregation reduced by 0.2% absolute (12.5% relative improvement)
Conditions	Trastuzumab backbone; AJICAP site-specific conjugation (DAR 2); HIC and SEC analyses

Why This Matters

For ADC developers seeking maximal hydrophilic character within the Exo-Linker family, APL-1091 offers a measurable advantage over APL-1081 in reducing aggregation propensity, which becomes critical when scaling to higher DAR or when working with aggregation-prone antibodies.

• [1] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. Table 2. View Source
• [2] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. Application to Cytotoxic ADCs section. View Source
• [3] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. Application to Cytotoxic ADCs section. View Source

APL-1091 Application Scenarios

Site-Specific Homogeneous ADC Synthesis

APL-1091 is uniquely suited for the synthesis of ADCs requiring DAR values of 4 or higher. The quantitative evidence shows that at DAR 7.8, the APL-1091 ADC maintains only 0.5% aggregation, whereas conventional Val-Cit linkers produce 1.2% aggregation at lower DAR 4.1 [1]. This enables the exploration of higher drug loading without sacrificing ADC quality or risking precipitation. Procurement should be prioritized when the ADC program targets DAR >4 or when the antibody scaffold is known to be hydrophobic.

High-DAR Constructs Without Aggregation Penalty

Given the demonstrated resistance of APL-1091-based ADCs to neutrophil elastase (NE)-mediated cleavage, this drug-linker conjugate is strategically indicated for ADC programs targeting tumors with high neutrophil infiltration (e.g., certain breast, lung, and pancreatic cancers) [2]. The exo-EEVC linker prevents the NE-triggered release of Cit-PAB-MMAE observed with Val-Cit linkers, thereby reducing the risk of off-target neutropenia and improving the safety margin [3].

HER2-Positive Xenograft Efficacy Studies

APL-1091 exhibits sufficient aqueous solubility to enable conjugation in standard buffers without the addition of organic co-solvents such as DMSO or DMA [4]. This property is critical for antibodies that are unstable in organic solvents and for manufacturing processes seeking to eliminate solvent-handling steps. The data confirm that APL-1081, APL-1091, and APL-1092 all demonstrated this capability, but APL-1091 provides the optimal balance of hydrophilicity and payload potency [5].

Neutrophil Elastase-Mediated Toxicity Mitigation

For research teams evaluating next-generation linker technologies, APL-1091 offers a direct comparator to established ADC formats. The published in vivo data demonstrate that APL-1091-containing ADCs outperform Kadcyla (T-DM1) at equivalent doses in HER2+ xenograft models [6]. This makes APL-1091 a valuable positive control and benchmarking tool in preclinical ADC discovery and optimization studies.

Application

Selection Property

Validation Focus

Site-specific homogeneous ADC synthesis

DAR homogeneity and low aggregation profile

SEC aggregation and DAR distribution assessment

High-DAR ADC constructs

Aggregation resistance at elevated drug loading

Interchain conjugation and aggregation endpoint review

HER2-positive xenograft model studies

In vivo model-response at lower DAR

Tumor growth inhibition endpoints vs. reference ADC

Neutrophil elastase-mediated toxicity research

Linker stability in NE-containing environments

Payload release kinetics and off-target monitoring

• [1] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. Table 2. View Source
• [2] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. In Vitro Human Neutrophil Elastase Assay section. View Source
• [3] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. Figure 5. View Source
• [4] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. Application to Cytotoxic ADCs section. View Source
• [5] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. Table 2. View Source
• [6] Watanabe T, et al. J Med Chem. 2024;67(20):18124-18138. Figure 3D. View Source